Cas no 123731-09-9 (1-Propanaminium,N-ethyl-3-hydroxy-N,N-dimethyl-)

• Product Name: 1-Propanaminium,N-ethyl-3-hydroxy-N,N-dimethyl-
• CAS No: 123731-09-9
• MF: C₇H₁₈NO
• MW: 132.223922252655
• CID: 193385
• PubChem ID: 130040
• Update Time: 2025-04-19

1-Propanaminium,N-ethyl-3-hydroxy-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanaminium,N-ethyl-3-hydroxy-N,N-dimethyl-
• ethyl-(3-hydroxypropyl)-dimethylazanium
• N-ethylhomocholine
• Ethylhomocholine
• MEHC
• N,N-Dimethyl-N-ethyl-3-amino-1-propanol
• N-ethyl-3-hydroxy-N,N-dimethylpropan-1-aminium
• N-Monoethylhomocholine
• SCHEMBL13852614
• DTXSID40154076
• 1-Propanaminium, N-ethyl-3-hydroxy-N,N-dimethyl-
• 123731-09-9

• Inchi： 1S/C7H18NO/c1-4-8(2,3)6-5-7-9/h9H,4-7H2,1-3H3/q+1
• InChI Key： DLPPMKSHLIOSFX-UHFFFAOYSA-N
• SMILES： OCCC[N+](C)(C)CC

Computed Properties

• Exact Mass: 132.13894
• Monoisotopic Mass: 132.139
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 71.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• Tautomer Count: nothing
• XLogP3: 0.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 20.23